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Compound of Interest

Compound Name: Adrenaline bitartrate

Cat. No.: B7821818

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory management.

Adrenaline bitartrate, a potent sympathomimetic amine, requires careful handling and

adherence to specific disposal protocols to mitigate risks to personnel and the environment.

This guide provides essential safety information and a step-by-step plan for its proper disposal.

Immediate Safety and Handling Precautions
Adrenaline bitartrate is fatal if swallowed and causes skin and serious eye irritation.[1] It may

also cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn at all times when handling this

compound.[2][3][4] Work should be conducted in a well-ventilated area or under a chemical

fume hood to avoid inhalation of dust.[2][4]

In the event of a spill, immediately evacuate unnecessary personnel.[1] For small spills, use

appropriate tools to carefully place the solid material into a convenient waste disposal

container.[5] For larger spills, use a shovel to put the material into a suitable container.[5] Avoid

generating dust during cleanup.[3] The area of the spill should then be decontaminated.
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Regulatory Considerations for Disposal
The disposal of adrenaline bitartrate is governed by local, regional, and national regulations.

[1][2] Historically, epinephrine, the active component of adrenaline bitartrate, was listed as a

P042 "acutely toxic" hazardous waste under the Resource Conservation and Recovery Act

(RCRA) in the United States. However, the U.S. Environmental Protection Agency (EPA) has

clarified that this listing does not extend to epinephrine salts, such as adrenaline bitartrate.[6]

[7][8]

This clarification means that adrenaline bitartrate is not automatically considered a RCRA

acutely hazardous waste. However, it may still be classified as a hazardous waste if it exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.[8] It is the responsibility of the

waste generator to make this determination.[9] Despite this clarification, many waste

management companies still recommend handling it with the same precautions as a P-listed

waste.[6]

Step-by-Step Disposal Procedure
Segregation: All waste containing adrenaline bitartrate, including unused product,

contaminated labware (e.g., weighing boats, gloves), and spill cleanup materials, should be

segregated from general laboratory waste.

Containerization: Place the waste in a clearly labeled, sealed, and leak-proof container. The

container should be marked as "Hazardous Waste" or with other appropriate warnings as per

your institution's and local regulations.

Waste Characterization: Determine if the waste is considered hazardous under local and

national regulations. This may involve assessing its characteristics or relying on the Safety

Data Sheet (SDS).

Engage a Licensed Waste Disposal Contractor: Arrange for the collection and disposal of the

waste through a licensed hazardous or medical waste disposal company. These companies

are equipped to handle and transport such materials safely and in compliance with all

regulations.

Incineration: The recommended method of disposal for pharmaceutical waste, including

adrenaline bitartrate, is incineration at a permitted medical or municipal waste incinerator.
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[6][7] Do not dispose of adrenaline bitartrate down the drain or in regular trash.[10]

Documentation: Maintain detailed records of the waste generated, including the name of the

chemical, quantity, and date of disposal. This documentation is crucial for regulatory

compliance.

Quantitative Data Summary
Property Value Reference

Acute Oral Toxicity (LD50) 4 mg/kg (Mouse) [5]

pH 2.8 - 4 [1]

Appearance White solid [2]
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Caption: Workflow for the proper disposal of adrenaline bitartrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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